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Compound of Interest

Compound Name: 3'4'-Difluoroacetophenone

Cat. No.: B1295030

An In-depth Technical Guide to 3',4'-Difluoroacetophenone

For professionals in research, scientific, and drug development fields, this guide provides a
comprehensive overview of the molecular structure, properties, and key data of 3',4'-
Difluoroacetophenone.

Core Molecular Data

3',4'-Difluoroacetophenone is a substituted aromatic ketone with the chemical formula
CsHeF20.[1] It is a valuable building block in organic synthesis, particularly in the development
of pharmaceuticals and agrochemicals.[1] Its fluorine substituents can enhance metabolic
stability and bioactivity in target molecules.[1]

Physicochemical Properties

A summary of the key quantitative data for 3',4'-Difluoroacetophenone is presented in the
table below for easy reference and comparison.
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Property Value

Molecular Formula CsHeF20[1]

Molecular Weight 156.13 g/mol [1][2]

CAS Number 369-33-5[1][2]

Appearance Colorless to light yellow liquid[1]
Melting Point 19-20 °C[1][2]

Boiling Point 94-95 °C @ 13 mmHg[1][2]
Density 1.246 g/mL at 25 °C[1][2]
Refractive Index n20/D 1.4916[1][2]

Structural Representation

The molecular structure of 3',4'-Difluoroacetophenone is depicted in the following diagram,
generated using the DOT language. This visualization clarifies the atomic arrangement and
bonding.

Molecular structure of 3',4'-Difluoroacetophenone.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3',4'-Difluoroacetophenone
are not available within the provided search results. However, it is widely used as an
intermediate in the synthesis of various pharmaceutical and agrochemical compounds.[1] The
literature suggests its use in aldol condensation reactions to form chalcone derivatives, which
are precursors to various bioactive molecules.[3]

Synthetic Pathways

The role of 3',4'-Difluoroacetophenone as a synthetic intermediate is illustrated in the
following workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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